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Compound of Interest

Compound Name: tert-Butyl N-(benzyloxy)carbamate

Cat. No.: B058037

Technical Guide: tert-Butyl N-
(benzyloxy)carbamate

CAS Number: 79722-21-7

This technical guide provides a comprehensive overview of tert-butyl N-
(benzyloxy)carbamate, a crucial reagent in organic synthesis and pharmaceutical research.
The document details its chemical and physical properties, spectroscopic data, synthesis
protocols, key applications, and safety and handling procedures, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

tert-Butyl N-(benzyloxy)carbamate is a white, solid compound at room temperature.[1][2] It is
recognized for its stability and utility as a protecting group for amines in multi-step synthetic
processes.[3][4] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C12H17NO3 [31[5][6]
Molecular Weight 223.27 g/mol [31[5][6]
Melting Point 45-47 °C (lit) [51[7]
Appearance White to off-white solid [11[3]
Density 1.078 + 0.06 g/cm? (at 20°C) [2]

- Slightly soluble in Chloroform
Solubility [2]
and Ethyl Acetate

MZNBNPWFHGWAGH-
INChl Key [51[7]
UHFFFAOYSA-N

CC(C)
SMILES [51I7]
(C)OC(=0O)NOCclcccccl

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of tert-butyl N-
(benzyloxy)carbamate. The proton NMR data is presented below.

Type Data Reference

(300 MHz, CDCls) &: 1.43 (9H,
1H NMR s), 4.85 (2H, s), 7.19-7.21 (1H,  [8]
brs), 7.30-7.40 (5H, m)

Synthesis of tert-Butyl N-(benzyloxy)carbamate

The synthesis of tert-butyl N-(benzyloxy)carbamate is typically achieved through the reaction
of O-benzylhydroxylamine hydrochloride with di-tert-butyl dicarbonate.

Experimental Protocol
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This protocol describes a general procedure for the synthesis of tert-butyl N-
(benzyloxy)carbamate.[8]

Materials:

e O-benzylhydroxylamine hydrochloride
e Dichloromethane (DCM)

e Aqueous sodium bicarbonate solution
» Di-tert-butyl dicarbonate (Bocz0)

e Anhydrous sodium sulfate

o Petroleum ether

o Ethyl acetate

Procedure:

To a solution of O-benzylhydroxylamine hydrochloride (225 g, 1.44 mol) in dichloromethane
(300 mL), add an aqueous sodium bicarbonate solution (261 g, 3.11 mol, in 300 ml of water).

e Stir the mixture for 1 hour.

e Cool the reaction mixture to 0°C in an ice/water bath.

o Slowly add di-tert-butyl dicarbonate (375 g, 1.72 mol) to the mixture at 0°C.
 Stir the reaction mixture in the ice/water bath for 60 minutes.

» Continue stirring for an additional 16 hours at room temperature.

e Upon completion, quench the reaction by adding 300 mL of aqueous sodium bicarbonate
solution.

o Separate the aqueous phase and extract it with dichloromethane (3 x 500 mL).
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o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure.

 Purify the crude product by silica gel flash column chromatography using a petroleum
ether/ethyl acetate (10:1) eluent. This yields tert-butyl N-(benzyloxy)carbamate as a yellow
oil (220 g, 69% yield).[8]

Synthesis Workflow Diagram
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Synthesis of tert-Butyl N-(benzyloxy)carbamate
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Caption: Workflow for the synthesis of tert-butyl N-(benzyloxy)carbamate.
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Applications in Research and Development

tert-Butyl N-(benzyloxy)carbamate is a versatile reagent with significant applications in
organic chemistry and drug discovery.

Protecting Group Chemistry

The primary role of this compound is as a protecting group for amines.[3][4] The tert-
butoxycarbonyl (Boc) group is stable under many reaction conditions but can be selectively
removed, which is invaluable in the multi-step synthesis of complex molecules.[3][4][9]

Synthesis of Bioactive Molecules

This carbamate is a key intermediate in the synthesis of various pharmaceutical and bioactive
compounds.[3]

e Cyclic Hydroxamic Acids: It is used in the preparation of seven-membered cyclic hydroxamic
acids and participates in intramolecular cyclization to yield functionalized 5- and 6-membered
protected cyclic hydroxamic acids.[2][8]

o Deferoxamine Mesylate: It has been utilized in the synthesis of Deferoxamine Mesylate, an
iron-chelating agent.[2]

o Other Syntheses: It may also be used to synthesize 2-(N-formyl-N-hydroxyamino)
ethylphosphonate (IPP).[2][8]

Role as a Synthetic Intermediate

The logical flow of using tert-butyl N-(benzyloxy)carbamate as an intermediate involves its
introduction to protect a hydroxylamine nitrogen, followed by further synthetic modifications,
and concluding with deprotection to reveal the desired functionality.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b058037?utm_src=pdf-body
https://www.chemimpex.com/products/31304
https://www.nbinno.com/pharmaceutical-intermediates/tert-butyl-n-benzyloxy-carbamate-versatile-protecting-group-advanced-organic-synthesis-hf
https://www.chemimpex.com/products/31304
https://www.nbinno.com/pharmaceutical-intermediates/tert-butyl-n-benzyloxy-carbamate-versatile-protecting-group-advanced-organic-synthesis-hf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Characterization_of_tert_butyl_N_benzylsulfamoyl_carbamate.pdf
https://www.chemimpex.com/products/31304
https://m.chemicalbook.com/ProductChemicalPropertiesCB0393272_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0393272.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0393272_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0393272_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0393272.htm
https://www.benchchem.com/product/b058037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Application as a Protecting Group
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Caption: Role of the carbamate as a protected synthetic intermediate.

Safety and Handling

tert-Butyl N-(benzyloxy)carbamate is classified as an irritant and requires careful handling to

avoid exposure.

Hazard Identification

The compound is associated with the following GHS hazard classifications:
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Hazard Code Description Classification Reference

H315 Causes skin irritation Skin Irritant 2 [51[6]
Causes serious eye _

H319 Eye Irritant 2 [5]1[6]

irritation

May cause respiratory
H335 o STOT SE 3 [5][6]
irritation

The signal word for this chemical is "Warning".[5]

Recommended Safety Precautions

Personal Protective Equipment (PPE):

o Respiratory Protection: Dust mask type N95 (US) or equivalent.[5][10]
o Eye Protection: Safety glasses or eyeshields.[5][10]

» Hand Protection: Protective gloves.[5][10]

Handling and Storage:

Store in a cool, dark, and dry place in a tightly sealed container.[2][10]

Store away from incompatible materials such as oxidizing agents.[10]

Use in a well-ventilated area or with local exhaust ventilation.[10]

Avoid generating dust.[10]

Wash hands thoroughly after handling.[10]

In case of exposure, follow standard first-aid measures and seek medical advice if symptoms
persist.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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